Cas no 1806436-91-8 (4-Bromo-2-(3-bromopropyl)iodobenzene)

• Product Name: 4-Bromo-2-(3-bromopropyl)iodobenzene
• CAS No: 1806436-91-8
• MF: C₉H₉Br₂I
• MW: 403.88023352623
• CID: 4970739
• Update Time: 2025-07-23

4-Bromo-2-(3-bromopropyl)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-bromopropyl)iodobenzene

• Inchi： 1S/C9H9Br2I/c10-5-1-2-7-6-8(11)3-4-9(7)12/h3-4,6H,1-2,5H2
• InChI Key： IYTPXOIGZPEIQH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1CCCBr)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 4-Bromo-2-(3-bromopropyl)iodobenzene

Recent Advances in the Application of 4-Bromo-2-(3-bromopropyl)iodobenzene (CAS: 1806436-91-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-(3-bromopropyl)iodobenzene (CAS: 1806436-91-8) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This halogen-rich aromatic compound exhibits unique reactivity patterns that make it particularly valuable for the synthesis of complex pharmaceutical intermediates and bioactive molecules. Recent studies have demonstrated its utility in palladium-catalyzed cross-coupling reactions, where it serves as an excellent substrate for Suzuki-Miyaura and Buchwald-Hartwig amination reactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-Bromo-2-(3-bromopropyl)iodobenzene as a key intermediate in the synthesis of novel bromodomain inhibitors. The compound's multiple halogen substituents allowed for sequential functionalization, enabling the rapid assembly of diverse chemical scaffolds. This approach significantly reduced the synthetic steps required to generate potential drug candidates targeting epigenetic regulators.

Structural analysis of 4-Bromo-2-(3-bromopropyl)iodobenzene reveals interesting conformational properties that contribute to its reactivity. The steric and electronic effects of the bromine and iodine substituents create a unique electronic environment that facilitates selective transformations. Recent computational studies have provided insights into the compound's molecular orbitals and charge distribution, which help explain its preferential reactivity at specific positions during coupling reactions.

In pharmaceutical applications, this compound has shown promise as a precursor for radiopharmaceutical development. The iodine moiety can be readily replaced with radioactive isotopes (e.g., I-125 or I-131) for diagnostic and therapeutic applications. A 2024 study in Nuclear Medicine and Biology demonstrated its use in creating novel SPECT imaging agents for oncology applications, with improved tumor-targeting capabilities compared to previous generations of imaging probes.

The safety profile and handling requirements of 4-Bromo-2-(3-bromopropyl)iodobenzene have been extensively characterized in recent toxicological studies. While the compound requires careful handling due to its halogen content, proper safety measures make it manageable for laboratory use. Recent improvements in synthetic protocols have also reduced the environmental impact of its production, addressing previous concerns about halogenated waste generation.

Looking forward, researchers anticipate expanding applications of this compound in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its unique combination of halogen atoms provides multiple points for derivatization, making it particularly valuable for constructing bifunctional molecules. Current research efforts are focusing on optimizing its use in DNA-encoded library synthesis and other high-throughput screening platforms.

In conclusion, 4-Bromo-2-(3-bromopropyl)iodobenzene (CAS: 1806436-91-8) represents an increasingly important tool in modern drug discovery and chemical biology. Its versatile reactivity, combined with recent methodological advances in its application, positions this compound as a valuable asset for researchers developing next-generation therapeutics and chemical probes. Continued investigation of its properties and applications is likely to yield additional breakthroughs in pharmaceutical development.